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Compound of Interest

Compound Name:
4-(2-Carboxyethyl)-4-

nitroheptanedioic acid

Cat. No.: B1224823 Get Quote

This guide provides critical safety and logistical information for handling 4-(2-Carboxyethyl)-4-
nitroheptanedioic acid. Researchers, scientists, and drug development professionals should

adhere to these protocols to ensure personal safety and proper management of this chemical.

Hazard Identification and Personal Protective
Equipment
While a specific Safety Data Sheet (SDS) for 4-(2-Carboxyethyl)-4-nitroheptanedioic acid is

not readily available, its chemical structure suggests hazards associated with both carboxylic

acids and nitro compounds. Carboxylic acids can be corrosive and cause irritation to the skin

and eyes.[1] Nitro compounds may be toxic and can present explosion hazards under certain

conditions, such as when heated or subjected to shock.[2] Therefore, a cautious approach is

mandatory.

The following table summarizes the recommended Personal Protective Equipment (PPE) to

mitigate risks.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles

Must be worn at all times and

conform to EN 166 or OSHA

29 CFR 1910.133 standards.

[3][4]

Face Shield

Recommended when there is

a significant risk of splashing

or dust generation.[5][6]

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are suitable choices.[7] Inspect

gloves for integrity before each

use and change them

immediately upon

contamination.[2]

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned.[4]

Respiratory Protection Dust mask or respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust

formation is likely or when

working outside of a fume

hood.[4]

Operational Plan for Safe Handling
A systematic approach is crucial when working with 4-(2-Carboxyethyl)-4-nitroheptanedioic
acid to minimize exposure and ensure safety.

1. Preparation and Engineering Controls:

All handling of the solid compound should occur within a certified chemical fume hood to

minimize inhalation exposure.[5]
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Ensure that an eyewash station and a safety shower are readily accessible.[2]

Designate a specific area for handling the chemical.

2. Handling Procedures:

Avoid all personal contact, including inhalation of dust or vapors.[3]

Conduct all weighing and transfer operations within a fume hood to contain any dust.[4]

Keep all containers with the chemical clearly labeled.

Do not eat, drink, or smoke in the laboratory.[3]

Wash hands thoroughly after handling, even if gloves were worn.[3]

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Store away from incompatible materials such as strong oxidizing agents and bases.[1]

Avoid storing in metal cabinets which can corrode.[1]

4. Spill Management:

Evacuate: Evacuate personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated; use a fume hood if the spill is contained within it.

Don PPE: Put on the appropriate PPE, including respiratory protection.

Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,

sealed container for hazardous waste. Avoid actions that could generate dust.[8]

Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), and

collect the cleaning materials for disposal as hazardous waste.

Report: Report the spill to the laboratory supervisor.
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Experimental Workflow for Handling 4-(2-Carboxyethyl)-4-nitroheptanedioic acid

Preparation & Engineering Controls

Handling Procedures

Storage Spill Management

Click to download full resolution via product page

Caption: Experimental workflow for handling the chemical.

Disposal Plan
All waste containing 4-(2-Carboxyethyl)-4-nitroheptanedioic acid must be treated as

hazardous waste.[4] Never dispose of this chemical down the drain or in regular trash.[3]

Waste Segregation and Collection:

Solid Waste: All disposable materials contaminated with the chemical (e.g., gloves, weigh

boats, paper towels) must be placed in a dedicated, clearly labeled hazardous waste

container.[5]

Chemical Waste: Unused or waste quantities of the chemical should be collected in a

separate, sealed, and clearly labeled hazardous waste container.

Disposal Protocol:

Labeling: Clearly label the hazardous waste container with "Hazardous Waste" and the full

chemical name: "4-(2-Carboxyethyl)-4-nitroheptanedioic acid".
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Storage: Store the sealed waste container in a designated, well-ventilated, and cool area,

away from incompatible materials.

Contact Professionals: Arrange for pick-up and disposal by a licensed hazardous waste

disposal company or your institution's Environmental Health & Safety (EHS) department.

Disposal Plan for 4-(2-Carboxyethyl)-4-nitroheptanedioic acid Waste
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Caption: Decision workflow for the disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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